Cas no 1261838-52-1 (3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid)

• Product Name: 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid
• CAS No: 1261838-52-1
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924498
• Update Time: 2025-10-31

3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid

• Inchi： 1S/C14H9F4NO3/c15-11-6-3-9(7-12(20)21)19-13(11)8-1-4-10(5-2-8)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： XMWQICBWSXVKLN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC(=O)O)N=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid

Introduction to 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid (CAS No. 1261838-52-1)

3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid (CAS No. 1261838-52-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorinated pyridine ring and a trifluoromethoxy-substituted phenyl group, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid is a white crystalline solid with a molecular formula of C₁₇H₁₁F₄₃. The compound's molecular weight is 359.27 g/mol. The presence of the fluorine atom on the pyridine ring and the trifluoromethoxy group on the phenyl ring imparts unique chemical and physical properties to the molecule. These substituents enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The compound's solubility in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its melting point is approximately 175°C, and it is stable under standard laboratory conditions. The compound's chemical stability is further enhanced by its aromatic structure, which provides resistance to oxidative degradation.

Synthesis Methods

The synthesis of 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid has been reported in several scientific publications. One common synthetic route involves the coupling of 4-trifluoromethoxybenzaldehyde with 3-fluoro-2-pyridinylacetonitrile followed by hydrolysis to form the carboxylic acid. This method typically involves palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination.

An alternative approach involves the sequential transformation of 4-trifluoromethoxybenzaldehyde into an intermediate alkyne or enone, which is then coupled with a pyridine derivative using transition metal catalysts. These synthetic strategies are highly efficient and can be adapted to produce large quantities of the compound for further research and development.

Biological Activities and Therapeutic Potential

3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in metabolic pathways. Recent studies have shown that the compound exhibits potent inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in various neurological and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a valuable candidate for treating conditions such as rheumatoid arthritis, multiple sclerosis, and other autoimmune diseases.

Clinical Trials and Research Developments

The therapeutic potential of 3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. Ongoing studies are focused on optimizing dosing regimens and assessing long-term safety profiles.

In parallel with clinical trials, preclinical research continues to explore new applications for the compound. Recent studies have investigated its potential as an antiviral agent against various viral infections, including influenza and herpes simplex virus (HSV). Preliminary results indicate that the compound may interfere with viral replication by targeting specific viral enzymes or host cell factors involved in viral entry or assembly.

Conclusion

3-Fluoro-2-(4-(trifluoromethoxy)phenyl)pyridine-6-acetic acid (CAS No. 1261838-52-1) is a promising organic compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure confers favorable properties such as enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development. Ongoing research efforts are focused on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring new therapeutic applications. As more data becomes available from clinical trials and preclinical studies, it is anticipated that this compound will play an increasingly important role in advancing medical treatments for various diseases.